Cas no 1804720-61-3 (5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol)

5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol is a versatile pyridine derivative with a unique substitution pattern, offering a reactive scaffold for pharmaceutical and agrochemical applications. The presence of amino, bromo, and difluoromethyl groups at adjacent positions enhances its utility as a building block for heterocyclic synthesis, enabling selective functionalization. The hydroxymethyl group at the 3-position provides an additional handle for further derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, leveraging its balanced reactivity and stability. Its structural features make it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations critical in drug discovery and fine chemical synthesis.

5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol structure

1804720-61-3 structure

Product Name:5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol

CAS No:1804720-61-3

MF:C₇H₇BrF₂N₂O

MW:253.044087648392

CID:4853385

Update Time:2025-05-23

5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol
- Inchi： 1S/C7H7BrF2N2O/c8-5-3(2-13)6(7(9)10)12-1-4(5)11/h1,7,13H,2,11H2
- InChI Key： RWBMHBUTYOGJDL-UHFFFAOYSA-N
- SMILES： BrC1C(=CN=C(C(F)F)C=1CO)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 173
XLogP3: 0.6
Topological Polar Surface Area: 59.1

5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029069693-1g	5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol	1804720-61-3	97%	1g	$1,549.60	2022-04-01

5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
4. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Additional information on 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol

5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol

5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol, also known by its CAS number 1804720-61-3, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an amino group, a bromine atom, a difluoromethyl group, and a hydroxymethyl group attached to a pyridine ring. The combination of these functional groups makes it highly versatile and valuable for research and development purposes.

The synthesis of 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol involves a series of carefully designed chemical reactions. Researchers typically employ multi-step synthesis strategies, often starting from simpler precursors such as pyridine derivatives. The introduction of the amino and bromine groups is achieved through nucleophilic substitution or electrophilic aromatic substitution reactions, depending on the specific conditions and desired regioselectivity. The difluoromethyl group is introduced using appropriate fluorination techniques, while the hydroxymethyl group is added via hydroxylation or methylation reactions. The optimization of these steps is crucial to ensure high yield and purity of the final product.

The physical properties of 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol are well-documented. It has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in polar solvents like water and methanol is moderate, making it suitable for various solution-based applications. The compound exhibits strong UV absorption characteristics due to the conjugated system in the pyridine ring, which makes it useful in photonic applications.

In terms of applications, 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol has shown promise in several areas. One of its most notable uses is as an intermediate in the synthesis of bioactive compounds. Its amino group allows for easy modification to create derivatives with enhanced biological activity, making it a valuable building block in medicinal chemistry. Recent studies have explored its potential as an anti-tumor agent, where its brominated structure contributes to selective cytotoxicity against cancer cells.

Another significant application of this compound lies in materials science. The presence of fluorinated groups enhances its thermal stability and chemical resistance, making it an ideal candidate for high-performance polymers and coatings. Researchers have also investigated its use as a precursor for advanced materials such as graphene oxide composites, where its functional groups facilitate strong interfacial interactions.

The latest research on 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol has focused on its role in catalysis and energy storage systems. Scientists have discovered that this compound can act as an efficient catalyst in organic transformations, particularly in the synthesis of heterocyclic compounds. Additionally, its ability to form stable coordination complexes with metal ions has led to its exploration as an electrode material in lithium-ion batteries.

In conclusion, 5-Amino-4-bromo-2-(difluoromethyl)pyridine-3-methanol, with its unique structural features and versatile functional groups, continues to be a subject of intense research interest across multiple disciplines. Its potential applications span from drug discovery to advanced materials development, underscoring its importance in modern chemistry.